Cas no 1807080-11-0 (6-Chloro-2-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide)

• Product Name: 6-Chloro-2-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide
• CAS No: 1807080-11-0
• MF: C₆H₅ClF₂N₂O₃S
• MW: 258.630306005478
• CID: 4867147
• Update Time: 2025-07-02

6-Chloro-2-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide

• Inchi： 1S/C6H5ClF2N2O3S/c7-3-1-2(12)5(15(10,13)14)4(11-3)6(8)9/h1,6H,(H,11,12)(H2,10,13,14)
• InChI Key： IOIWYGSAUGFILM-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=C(C(F)F)N1)S(N)(=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 463
• XLogP3: 0.9
• Topological Polar Surface Area: 97.6

Additional information on 6-Chloro-2-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide

Introduction to 6-Chloro-2-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide (CAS No. 1807080-11-0)

6-Chloro-2-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1807080-11-0, represents a fascinating example of how structural modifications can enhance biological activity and therapeutic potential. The presence of multiple functional groups, including a chloro substituent, a difluoromethyl group, a hydroxyl group, and a sulfonamide moiety, makes this molecule a versatile scaffold for drug discovery and development.

The 6-Chloro-2-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide structure is characterized by its pyridine core, which is a common pharmacophore in many bioactive molecules. The pyridine ring itself is known for its ability to interact with biological targets such as enzymes and receptors, making it an ideal platform for designing novel therapeutic agents. The chloro group at the 6-position and the difluoromethyl group at the 2-position are particularly noteworthy, as they can influence the electronic properties and metabolic stability of the molecule.

The hydroxyl group at the 4-position and the sulfonamide moiety at the 3-position further enhance the compound's potential as a drug candidate. The hydroxyl group can participate in hydrogen bonding interactions, which are crucial for binding to biological targets. Meanwhile, the sulfonamide group is known for its ability to improve oral bioavailability and metabolic stability, making it a preferred functional group in many drug molecules.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding affinities and mechanisms of action of 6-Chloro-2-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide more accurately. These studies have highlighted its potential as an inhibitor of various enzymes involved in cancer metabolism. For instance, preliminary computational studies suggest that this compound may interact with key enzymes such as lactate dehydrogenase (LDH) and pyruvate kinase (PK), which are critical in tumor metabolism.

In vitro experiments have also demonstrated promising results regarding the biological activity of 6-Chloro-2-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide. These studies have shown that the compound exhibits inhibitory effects on certain cancer cell lines, particularly those associated with aggressive forms of cancer. The mechanism of action appears to involve disruption of metabolic pathways that are essential for cancer cell survival and proliferation. This has opened up new avenues for developing targeted therapies that leverage metabolic vulnerabilities of cancer cells.

The difluoromethyl group in particular has been implicated in enhancing the potency and selectivity of drug candidates. This substituent can modulate electronic properties, improve binding affinity, and increase metabolic stability. In the context of 6-Chloro-2-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide, the presence of this group likely contributes to its observed biological activity by stabilizing key interactions with biological targets.

Furthermore, the sulfonamide moiety has been extensively studied for its role in drug design. Sulfonamides are known for their ability to form strong hydrogen bonds with biological targets, which enhances binding affinity. Additionally, they often exhibit favorable pharmacokinetic properties, including good solubility and oral bioavailability. These characteristics make sulfonamides valuable components in drug development pipelines.

Recent research has also explored the potential applications of 6-Chloro-2-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide in treating inflammatory diseases. Studies have suggested that this compound may modulate inflammatory pathways by interacting with key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). By inhibiting these enzymes, 6-Chloro-2-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide could potentially reduce inflammation and alleviate symptoms associated with various inflammatory conditions.

The synthesis of 6-Chloro-2-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide is another area of interest for researchers. The multi-step synthesis involves careful selection of reagents and reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up synthesis for preclinical and clinical studies.

Looking ahead, future research on 6-Chloro-2-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide will likely focus on optimizing its pharmacological properties through structure-based drug design. By leveraging computational tools and experimental data, researchers aim to develop derivatives with improved efficacy, selectivity, and safety profiles. Additionally, exploring new therapeutic applications will be a key focus area.

The potential of 6-Chloro-2-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide as a therapeutic agent is underscored by its unique structural features and promising preclinical data. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.